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Compound of Interest

Compound Name: Nvp-adw742

Cat. No.: B1683965 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling NVP-ADW742. The following

procedures are designed to ensure the safe handling and disposal of this potent IGF-1R

inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)
NVP-ADW742 is a selective inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R) and

is intended for research use only.[1][2] As with many small molecule inhibitors used in cancer

research, it is prudent to handle it as a potentially hazardous compound. The specific long-term

toxicological properties may not be fully known. Therefore, a comprehensive approach to

personal protection is mandatory.

Minimum PPE Requirements:

Hand Protection: Chemical-resistant gloves (nitrile is a common choice) are essential to

prevent skin contact.[3][4] Always inspect gloves for tears or punctures before use and

change them frequently, especially if direct contact with the compound occurs.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

must be worn at all times in the laboratory.[4]
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Protective Clothing: A lab coat must be worn to protect street clothes and skin from

contamination.[3] For procedures with a higher risk of splashing, consider a chemical-

resistant apron over the lab coat.[3]

Respiratory Protection: While routine handling of small quantities in a well-ventilated area or

a chemical fume hood may not require respiratory protection, a respirator may be necessary

if there is a risk of generating aerosols or dusts.[3]

Operational Plan for Handling NVP-ADW742
A systematic approach to handling NVP-ADW742 from receipt to disposal is critical to minimize

exposure and ensure a safe laboratory environment.

Step 1: Receiving and Storage

Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves and lab coat) when unpacking.

Store the compound in a clearly labeled, sealed container in a designated, well-ventilated,

and secure location.

NVP-ADW742 should be stored at -20°C for long-term stability.[5]

Step 2: Preparation of Stock Solutions

All weighing and preparation of stock solutions should be conducted in a chemical fume

hood or a similar ventilated enclosure to avoid inhalation of the powder.

Use a dedicated set of spatulas and weighing papers.

NVP-ADW742 is soluble in DMSO, DMF, and Ethanol.[1]

Prepare solutions of the desired concentration as per your experimental protocol. For

example, to prepare a 10 mM stock solution in DMSO, dissolve the appropriate mass of

NVP-ADW742 in the calculated volume of DMSO.

Step 3: Use in Experiments
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Wear all required PPE when handling solutions of NVP-ADW742.

Conduct all experimental procedures involving the compound in a manner that minimizes the

creation of aerosols.

Clearly label all tubes, plates, and flasks containing NVP-ADW742.

Step 4: Spill Management

In case of a spill, immediately alert others in the vicinity.

If safe to do so, contain the spill using appropriate absorbent materials from a chemical spill

kit.

Wear appropriate PPE, including gloves, lab coat, and eye protection, during cleanup. For

larger spills, respiratory protection may be necessary.

Dispose of all contaminated materials as hazardous chemical waste.

Disposal Plan
All waste contaminated with NVP-ADW742 must be treated as hazardous chemical waste and

disposed of in accordance with institutional and local regulations.

Solid Waste: Used gloves, weighing papers, pipette tips, and other contaminated disposable

materials should be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused or waste solutions of NVP-ADW742 should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour chemical waste down the drain.

Sharps Waste: Needles, syringes, or other sharps contaminated with NVP-ADW742 should

be disposed of in a designated sharps container for hazardous chemical waste.

Quantitative Data Summary
The following table summarizes key quantitative data for NVP-ADW742.
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Property Value Source

Molecular Weight 453.58 g/mol [2][5]

CAS Number 475488-23-4 [1][2][5]

IC₅₀ (IGF-1R) 0.17 µM [1][2][6]

IC₅₀ (InsR) 2.8 µM [6][7]

Storage Temperature -20°C [5]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the safe handling workflow for NVP-ADW742 and its

mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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